Cas no 2171563-21-4 (4-amino(1,2-thiazol-3-yl)methylpiperidin-4-ol)
4-amino(1,2-thiazol-3-yl)methylpiperidin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-amino(1,2-thiazol-3-yl)methylpiperidin-4-ol
- EN300-1640253
- 4-[amino(1,2-thiazol-3-yl)methyl]piperidin-4-ol
- 2171563-21-4
-
- Inchi: 1S/C9H15N3OS/c10-8(7-1-6-14-12-7)9(13)2-4-11-5-3-9/h1,6,8,11,13H,2-5,10H2
- InChI Key: QPDGFVFQMDFVTJ-UHFFFAOYSA-N
- SMILES: S1C=CC(C(C2(CCNCC2)O)N)=N1
Computed Properties
- Exact Mass: 213.09358328g/mol
- Monoisotopic Mass: 213.09358328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 99.4Ų
4-amino(1,2-thiazol-3-yl)methylpiperidin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1640253-0.05g |
4-[amino(1,2-thiazol-3-yl)methyl]piperidin-4-ol |
2171563-21-4 | 0.05g |
$1068.0 | 2023-06-05 | ||
| Enamine | EN300-1640253-0.1g |
4-[amino(1,2-thiazol-3-yl)methyl]piperidin-4-ol |
2171563-21-4 | 0.1g |
$1119.0 | 2023-06-05 | ||
| Enamine | EN300-1640253-0.25g |
4-[amino(1,2-thiazol-3-yl)methyl]piperidin-4-ol |
2171563-21-4 | 0.25g |
$1170.0 | 2023-06-05 | ||
| Enamine | EN300-1640253-0.5g |
4-[amino(1,2-thiazol-3-yl)methyl]piperidin-4-ol |
2171563-21-4 | 0.5g |
$1221.0 | 2023-06-05 | ||
| Enamine | EN300-1640253-1.0g |
4-[amino(1,2-thiazol-3-yl)methyl]piperidin-4-ol |
2171563-21-4 | 1g |
$1272.0 | 2023-06-05 | ||
| Enamine | EN300-1640253-2.5g |
4-[amino(1,2-thiazol-3-yl)methyl]piperidin-4-ol |
2171563-21-4 | 2.5g |
$2492.0 | 2023-06-05 | ||
| Enamine | EN300-1640253-5.0g |
4-[amino(1,2-thiazol-3-yl)methyl]piperidin-4-ol |
2171563-21-4 | 5g |
$3687.0 | 2023-06-05 | ||
| Enamine | EN300-1640253-10.0g |
4-[amino(1,2-thiazol-3-yl)methyl]piperidin-4-ol |
2171563-21-4 | 10g |
$5467.0 | 2023-06-05 | ||
| Enamine | EN300-1640253-50mg |
4-[amino(1,2-thiazol-3-yl)methyl]piperidin-4-ol |
2171563-21-4 | 50mg |
$1068.0 | 2023-09-22 | ||
| Enamine | EN300-1640253-100mg |
4-[amino(1,2-thiazol-3-yl)methyl]piperidin-4-ol |
2171563-21-4 | 100mg |
$1119.0 | 2023-09-22 |
4-amino(1,2-thiazol-3-yl)methylpiperidin-4-ol Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 4-amino(1,2-thiazol-3-yl)methylpiperidin-4-ol
Comprehensive Overview of 4-amino(1,2-thiazol-3-yl)methylpiperidin-4-ol (CAS No. 2171563-21-4)
In the rapidly evolving field of medicinal chemistry, 4-amino(1,2-thiazol-3-yl)methylpiperidin-4-ol (CAS No. 2171563-21-4) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a thiazole ring with a piperidine scaffold, making it a versatile candidate for various applications. Researchers and pharmaceutical developers are increasingly focusing on this compound due to its potential in drug discovery and development, particularly in targeting central nervous system (CNS) disorders and infectious diseases.
The structural complexity of 4-amino(1,2-thiazol-3-yl)methylpiperidin-4-ol offers multiple sites for chemical modification, enabling the synthesis of derivatives with enhanced biological activity. The presence of both amino and hydroxyl functional groups contributes to its solubility and binding affinity, which are critical for pharmacokinetic optimization. Recent studies have highlighted its role as a scaffold for designing novel enzyme inhibitors, particularly those involved in neurotransmitter regulation and inflammatory pathways.
One of the most searched topics in the context of this compound is its potential application in neurodegenerative diseases, such as Alzheimer's and Parkinson's. The thiazole moiety, known for its bioisosteric properties, mimics natural ligands, making it a promising candidate for modulating receptor interactions. Additionally, the piperidine ring is a common feature in many CNS-active drugs, further underscoring the therapeutic potential of this molecule.
From a synthetic chemistry perspective, the preparation of 4-amino(1,2-thiazol-3-yl)methylpiperidin-4-ol involves multi-step reactions, including cyclization and functional group protection. These processes are often optimized for yield and purity, which are critical for industrial-scale production. The compound's CAS number (2171563-21-4) serves as a unique identifier in chemical databases, facilitating research and regulatory compliance.
Another area of growing interest is the compound's role in antibacterial and antifungal research. The thiazole ring is a well-known pharmacophore in antimicrobial agents, and its incorporation into this molecule has sparked investigations into its efficacy against resistant strains. This aligns with the global focus on addressing antimicrobial resistance (AMR), a pressing public health challenge.
In conclusion, 4-amino(1,2-thiazol-3-yl)methylpiperidin-4-ol (CAS No. 2171563-21-4) represents a multifaceted compound with broad applications in drug discovery. Its structural features, combined with its potential in treating CNS disorders and infectious diseases, make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in the development of next-generation therapeutics.
2171563-21-4 (4-amino(1,2-thiazol-3-yl)methylpiperidin-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)